Cas no 1251575-50-4 (2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1251575-50-4
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 5913287
• PubChem ID: 49676368
• Update Time: 2025-06-10

2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• VU0520700-1
• 1251575-50-4
• 2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(thiazol-2-yl)acetamide
• AKOS024518800
• 2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• F5788-4897
• 2-[2-oxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H20N4O2S/c1-12(2)13-3-5-14(6-4-13)21-9-8-20(17(21)23)11-15(22)19-16-18-7-10-24-16/h3-7,10,12H,8-9,11H2,1-2H3,(H,18,19,22)
• InChI Key： OLHDGYJQVYLQLJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CN1C(=O)N(C2=CC=C(C(C)C)C=C2)CC1

Computed Properties

• Exact Mass: 344.13069707g/mol
• Monoisotopic Mass: 344.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 1251575-50-4 and Product Name: 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide

Compound with the CAS number 1251575-50-4 and the product name 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation into its pharmacological properties.

The molecular framework of this compound includes a 2-oxo-imidazolidinone core linked to a 4-(propan-2-yl)phenyl moiety, which is further connected to an N-(1,3-thiazol-2-yl)acetamide group. This structural arrangement suggests a high degree of complexity, which may contribute to its unique chemical and biological interactions. The propan-2-yl substituent on the phenyl ring introduces a hydrophobic region, potentially influencing solubility and membrane permeability, while the thiazole ring is known for its broad spectrum of biological activities.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The imidazolidinone and thiazole moieties are particularly noteworthy due to their presence in numerous bioactive molecules. For instance, derivatives of these heterocycles have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question may exhibit similar effects, making it a valuable subject for further research.

In the context of drug discovery, the synthesis and characterization of such complex molecules are critical steps. The product name: 2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide provides a detailed description of its structure, which is essential for chemists and biologists involved in pharmacological studies. The precise nomenclature ensures that researchers can accurately identify and replicate the compound, facilitating collaborative efforts in drug development.

The chemical properties of this compound are likely influenced by its diverse functional groups. The acetamide moiety, for example, can participate in hydrogen bonding interactions, which may enhance binding affinity to biological targets. Additionally, the presence of both polar and nonpolar regions due to the various substituents could affect its overall solubility profile. These characteristics are crucial for determining its suitability for oral administration or other routes of delivery.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular docking simulations can be used to assess how this compound interacts with specific enzymes or receptors. Preliminary results suggest that it may exhibit inhibitory activity against certain therapeutic targets, warranting further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as catalytic asymmetric reactions and flow chemistry, can enhance efficiency and reduce waste. These methods align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Evaluation of the compound's pharmacokinetic properties is also essential for assessing its potential as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly examined. In vitro assays can provide initial insights into these aspects before moving to preclinical studies in animal models.

The role of CAS No. 1251575-50-4 in identifying this compound underscores the importance of standardized nomenclature systems in scientific research. The Chemical Abstracts Service (CAS) provides a unique numerical identifier for each chemical substance, ensuring clarity and consistency across different publications and databases. This system facilitates literature searches and aids in tracking the development of new compounds.

Collaborative efforts between academic institutions and pharmaceutical companies are often necessary to bring promising compounds like this one from laboratory research to clinical application. Such partnerships leverage expertise from various disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features may make it useful in developing novel materials or as a building block for more complex molecules. The versatility of heterocyclic compounds continues to drive innovation in multiple sectors of science and industry.

As research progresses, it is expected that new methodologies will emerge for evaluating the efficacy and safety of such compounds. Non-invasive imaging techniques and advanced biomarkers can provide deeper insights into their biological effects at both molecular and systemic levels.

In conclusion,2-{2-oxyo3 4(propan 2 yl phenylimidazolidin 1 yl} N(13 thiazol 2 yl acetamide) represents a significant advancement in pharmaceutical chemistry with potential applications across various therapeutic domains. Its complex molecular structure suggests multifaceted biological activities that warrant further exploration through both computational modeling and experimental studies.